Cas no 94107-76-3 (Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI))

Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI) structure
94107-76-3 structure
Product Name:Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI)
CAS No:94107-76-3
MF:C16H43N3O6P2
MW:435.476646661758
CID:805205
PubChem ID:44151692
Update Time:2025-04-19

Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,[(tetradecylimino)bis(methylene)]bis-, diammonium salt (9CI)
    • diammonium dihydrogen [(tetradecylimino)bis(methylene)]diphosphonate
    • diazanium,[phosphonatomethyl(tetradecyl)amino]methylphosphonic acid
    • 94107-76-3
    • Diammonium dihydrogen ((tetradecylimino)bis(methylene))diphosphonate
    • EINECS 302-312-5
    • DTXSID20240547
    • Inchi: 1S/C16H37NO6P2.2H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(15-24(18,19)20)16-25(21,22)23;;/h2-16H2,1H3,(H2,18,19,20)(H2,21,22,23);2*1H3
    • InChI Key: IUOCUMOMRVDMOD-UHFFFAOYSA-N
    • SMILES: P(CN(CP(=O)([O-])[O-])CCCCCCCCCCCCCC)(=O)(O)O.[NH4+].[NH4+]

Computed Properties

  • Exact Mass: 435.26271010g/mol
  • Monoisotopic Mass: 435.26271010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 398
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126Ų
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